Cas no 16584-04-6 (2-Ethylbenzotriazole)

• Product name: 2-Ethylbenzotriazole
• CAS No: 16584-04-6
• MF: C₈H₉N₃
• MW: 147.177
• CID: 2658515
• PubChem ID: 590090

2-Ethylbenzotriazole Chemical and Physical Properties

Names and Identifiers

• 2-Ethyl-2H-benzotriazole
• 2-ethylbenzotriazole
• CHEMBL4079373
• 2-Ethylbenzotriazole
• SCHEMBL6229399
• DTXCID50294573
• BDBM50234597
• DTXSID50343494
• 2H-Benzotriazole, 2-ethyl-
• 2-Ethyl-2H-1,2,3-benzotriazole #
• 16584-04-6

• Inchi： InChI=1S/C8H9N3/c1-2-11-9-7-5-3-4-6-8(7)10-11/h3-6H,2H2,1H3
• InChI Key： SLABSMWKISCOCW-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 147.08
• Monoisotopic Mass: 147.08
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 123
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 30.7Ų